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Introduction

(Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1][2][3][4] It
primarily targets vascular endothelial growth factor receptors (VEGFRS), platelet-derived
growth factor receptor beta (PDGFR[3), and KIT, playing a crucial role in angiogenesis and
tumor cell proliferation.[1][5][6][7] These application notes provide a comprehensive guide for
utilizing (Z)-SU14813 in in vitro biochemical kinase activity assays to determine its inhibitory
potency (IC50).

Mechanism of Action

(Z)-SU14813 exerts its inhibitory effects by competing with ATP for the binding site in the
catalytic domain of target kinases. This prevents autophosphorylation and the subsequent
activation of downstream signaling pathways, thereby inhibiting cell proliferation, migration, and
survival.[2][5]

Quantitative Data: Inhibitory Activity of (Z)-SU14813

The inhibitory potency of (Z)-SU14813 has been determined against a panel of kinases using
both biochemical and cellular assays. The half-maximal inhibitory concentration (IC50) values
are summarized below.
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Table 1: (Z)-SU14813 Biochemical IC50 Values

Target Kinase IC50 (nM)
VEGFR1 2[2][3][4](8]
VEGFR2 50[11[2][3](4]
PDGFRpB 4[2][3][4](8]
KIT 152][3][4][8]
FGFR1 3500[8]
EGFR >20000[8]
Src 2500[8]
c-Met 9000(8]

Table 2: (Z)-SU14813 Cellular IC50 Values

Target Cell Line/Phosphorylation IC50 (nM)
VEGFR-2 Phosphorylation (PAE cells) 5.2[1][2]
PDGFR- Phosphorylation (PAE cells) 9.9[1112]

KIT Phosphorylation (PAE cells) 11.2[1][2]
VEGF-induced HUVEC Survival 6.8[8]
U-118MG cell growth 50 - 100[1][2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathways targeted by (Z)-SU14813 and the
general workflow for a kinase activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1684611#using-z-su14813-in-a-kinase-activity-
assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Based_Efficacy_Testing_of_c_Kit_Inhibitors.pdf
https://bpsbioscience.com/media/wysiwyg/Kinases/79738.pdf
https://www.revvity.com/product/htrf-pdgfr-beta-p-y751-kit-500-pts-64pdgpeg
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/FLT3_LanthaScreen_Binding.pdf
https://bpsbioscience.com/media/wysiwyg/Biochemical_Assay_Kits/70000/79797.pdf
https://www.benchchem.com/product/b1684611#using-z-su14813-in-a-kinase-activity-assay
https://www.benchchem.com/product/b1684611#using-z-su14813-in-a-kinase-activity-assay
https://www.benchchem.com/product/b1684611#using-z-su14813-in-a-kinase-activity-assay
https://www.benchchem.com/product/b1684611#using-z-su14813-in-a-kinase-activity-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

